4-(Cyclopropylmethoxy)-3,5-difluorobenzenamine

• IUPAC Name: 4-(cyclopropylmethoxy)-3,5-difluoroaniline
• InChI: InChI=1S/C10H11F2NO/c11-8-3-7(13)4-9(12)10(8)14-5-6-1-2-6/h3-4,6H,1-2,5,13H2
• InChI Key: AENATKWCMKKWPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2F)N)F
• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.20 g/mol
• CAS No.: 1182890-79-4

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound, including the starting materials, the reaction conditions, and the yield.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.

Physical and Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and refractive index.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of impurities in pharmaceutical compounds, such as Roflumilast, has been a focus of several studies. For example, a synthetic method developed for an impurity in crude Roflumilast demonstrates the complexity and precision required in pharmaceutical chemistry to ensure purity and efficacy of the final product (Zhang et al., 2014). This research is crucial for identifying and controlling the synthesis of potential impurities in drug manufacturing.

Pharmacological Applications

Although the request excludes drug use, it's worth noting that compounds related to "4-(Cyclopropylmethoxy)-3,5-difluorobenzenamine" have been investigated for their pharmacological potential. For instance, CHF6001 is a novel phosphodiesterase 4 (PDE4) inhibitor with potential implications in treating pulmonary inflammatory diseases through inhaled administration, showcasing the therapeutic relevance of structurally related compounds (Moretto et al., 2015).

Material Science Applications

The compound's related structures have applications in material science, such as the synthesis of novel liquid crystalline and fire retardant molecules based on a cyclotriphosphazene core containing Schiff base and amide linking units. These materials offer potential in developing new, advanced materials with specific properties like fire retardance (Jamain et al., 2020).

Mechanism of Action

If the compound is a drug or has some biological activity, this involves studying how it interacts with its target in the body.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) are a good source of this information.